molecular formula C7H5F3O2 B8619642 4-Methyl-6-(trifluoromethyl)-2H-pyran-2-one

4-Methyl-6-(trifluoromethyl)-2H-pyran-2-one

Cat. No.: B8619642
M. Wt: 178.11 g/mol
InChI Key: AIOTYHOGSRRFOG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Methyl-6-(trifluoromethyl)-2H-pyran-2-one is a useful research compound. Its molecular formula is C7H5F3O2 and its molecular weight is 178.11 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H5F3O2

Molecular Weight

178.11 g/mol

IUPAC Name

4-methyl-6-(trifluoromethyl)pyran-2-one

InChI

InChI=1S/C7H5F3O2/c1-4-2-5(7(8,9)10)12-6(11)3-4/h2-3H,1H3

InChI Key

AIOTYHOGSRRFOG-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=O)OC(=C1)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of trifluoroacetic anhydride (10.63 g, 50.61 mmol) and 3,3-dimethylacryloyl chloride (5.0 g, 42 mmol) in chloroform (85 mL) at 0° C. was added triethylamine (12.91 mL, 92.60 mmol). The resulting reaction mixture was stirred at same temperature for 1 h, then allowed to warm to room temperature overnight. The reaction solution was washed with water (2×), saturated sodium bicarbonate, water, and brine, and then dried over Na2SO4, filtered and concentrated. The crude residue was used in next step.
Quantity
10.63 g
Type
reactant
Reaction Step One
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
12.91 mL
Type
reactant
Reaction Step One
Quantity
85 mL
Type
solvent
Reaction Step One

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